Cas no 522615-28-7 (3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 522615-28-7
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 1071306
• PubChem ID: 2981857
• Update Time: 2025-06-15

3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(4-Fluoro-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid
• AC1MG7PU
• CTK7J1321
• MolPort-000-162-624
• SBB007287
• TimTec1_008157
• 3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• ALBB-009978
• 3-(4-fluorophenyl)-4,5-dihydroisoxazole-5-carboxylicacid
• A913230
• cid_2981857
• F8889-3654
• Z369742184
• MLS-0103611.0001
• EN300-92882
• SCHEMBL10388882
• MLS-0103611.0003
• MLS000067264
• 3-(4-fluorophenyl)-2-isoxazoline-5-carboxylic acid
• CHEMBL1386120
• MFCD06011106
• AKOS000303338
• HMS2502P19
• LS-03379
• 5-Isoxazolecarboxylic acid, 3-(4-fluorophenyl)-4,5-dihydro-
• VU0166136-4
• 3-(4-FLUOROPHENYL)-4,5-DIHYDRO-5-ISOXAZOLECARBOXYLIC ACID
• HMS1557C17
• G42522
• BDBM80137
• BBL039448
• PBZBMHSUDXPYCP-UHFFFAOYSA-N
• 522615-28-7
• MLS-0103611.0002
• AKOS016345044
• SMR000124761
• STK341639

• MDL： MFCD06011106
• Inchi： 1S/C10H8FNO3/c11-7-3-1-6(2-4-7)8-5-9(10(13)14)15-12-8/h1-4,9H,5H2,(H,13,14)
• InChI Key： PBZBMHSUDXPYCP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC(C(=O)O)ON=1

Computed Properties

• Exact Mass: 209.04884
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 358.3±52.0 °C at 760 mmHg
• Flash Point: 170.5±30.7 °C
• PSA: 58.89
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 522615-28-7)

3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 522615-28-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the oxazole family, a class of five-membered heterocycles containing oxygen and nitrogen atoms, which are known for their broad biological activities. The presence of a 4-fluorophenyl group and a carboxylic acid moiety enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds has surged, driven by their metabolic stability and ability to modulate pharmacokinetic properties. Researchers are particularly interested in 3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid due to its potential role in designing enzyme inhibitors and anti-inflammatory agents. A common query in scientific forums is: "How does fluorination impact the bioactivity of oxazole derivatives?" Studies suggest that the fluorine atom in this compound improves membrane permeability and binding affinity to target proteins, making it a valuable scaffold for medicinal chemistry.

The synthesis of CAS No. 522615-28-7 typically involves cyclization reactions of fluorinated precursors, followed by carboxylation. This process aligns with the growing trend of green chemistry, as researchers seek eco-friendly methods to reduce waste and energy consumption. Another frequently asked question is: "What are the industrial applications of dihydrooxazole carboxylic acids?" Beyond pharmaceuticals, this compound is explored in crop protection formulations, where its heterocyclic core contributes to herbicidal or fungicidal activity.

Analytical characterization of 3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and compliance with regulatory standards, a critical concern for manufacturers. The compound’s crystalline structure and solubility profile are also key parameters for formulation scientists, addressing queries such as "How to optimize the bioavailability of oxazole-based drugs?"

In the context of drug delivery systems, this compound’s carboxylic acid group allows for derivatization into esters or amides, expanding its utility in prodrug design. This adaptability resonates with the rising interest in personalized medicine, where tailored molecular modifications are essential. Additionally, computational studies using AI-driven molecular modeling have accelerated the exploration of its interactions with biological targets, a hot topic in cheminformatics.

To conclude, 3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its versatility in drug development, coupled with advancements in sustainable synthesis, positions it as a compound of enduring relevance. As research progresses, answering questions like "Can this scaffold address antibiotic resistance?" will further unlock its potential.